Lifitegrast-d6

• Molecular Formula: C29H24Cl2N2O7S
• Molecular Weight: 621.5 g/mol
• InChI: InChI=1S/C29H24Cl2N2O7S/c1-41(38,39)20-4-2-3-16(11-20)12-23(29(36)37)32-27(34)25-22(30)13-19-15-33(9-7-21(19)26(25)31)28(35)18-6-5-17-8-10-40-24(17)14-18/h2-6,8,10-11,13-14,23H,7,9,12,15H2,1H3,(H,32,34)(H,36,37)/t23-/m0/s1/i2D,3D,4D,11D,12D2
• InChIKey: JFOZKMSJYSPYLN-LURSSPOTSA-N

Lifitegrast-d6 Overview

Lifitegrast-d6 (SAR 1118-d6, CAS 2249814-79-5) is a deuterium-labeled analog of the FDA-approved integrin antagonist lifitegrast . As a stable isotope-labeled internal standard (SIL-IS), it is specifically designed to co-elute with the non-labeled analyte (lifitegrast, CAS 1025967-78-5) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, providing precise compensation for matrix effects, ion suppression, and sample-to-sample variability [1]. Lifitegrast itself is a lymphocyte function-associated antigen-1 (LFA-1) antagonist that blocks ICAM-1 binding with an IC50 of 2.98 nM and is indicated for dry eye disease [2]. The deuterated form possesses six deuterium atoms (+6 Da mass shift relative to the parent), ensuring clear mass spectrometric distinction without altering chemical behavior or biological activity .

WorkflowStable isotope dilution LC-MS/MS bioanalysis

FormatDeuterated internal standard (+6 Da)

SelectionCo-eluting SIL-IS for matrix-effect correction

ContextQuantitative method development and PK research

• [1] Kim E, Jang E, Jung W, et al. Establishment of an LC-MS/MS method for quantification of lifitegrast in rabbit plasma and ocular tissues and its application to pharmacokinetic study. J Chromatogr B. 2023;1229:123892. View Source
• [2] Adooq. Lifitegrast (SAR 1118) Datasheet. CAS: 1025967-78-5. View Source

Why Deuterated Lifitegrast Is Essential

In quantitative LC-MS/MS bioanalysis, the use of a non-isotopic internal standard or a structurally dissimilar analog introduces significant risk of assay failure due to differential matrix effects, variable extraction recovery, and inconsistent ionization efficiency across sample batches . Substituting unlabeled lifitegrast for its deuterated counterpart results in identical mass transitions, making it impossible to distinguish the internal standard signal from the analyte signal—a fundamental requirement for accurate quantitation [1]. Similarly, using alternative deuterated analogs (e.g., lifitegrast-d4) with fewer labeled atoms may lead to insufficient mass separation or isotopic cross-talk in complex biological matrices such as plasma and ocular tissues, compromising assay sensitivity and specificity [2]. Lifitegrast-d6, with its six-deuterium label, provides a robust +6 Da mass shift that is validated across multiple peer-reviewed pharmacokinetic studies, ensuring compliance with FDA and EMA bioanalytical method validation guidelines that mandate the use of a stable isotope-labeled internal standard whenever feasible [3].

Dimension

Lifitegrast-d6 (target)

Unlabeled Lifitegrast

Mass discrimination

+6 Da shift; distinct MRM transitions

Identical transitions; no IS/analyte separation

Quantification capability

Enables accurate IS-based calibration in dosed samples

Cannot differentiate endogenous or dosed analyte; calibration impossible

Intended use context

Research-use internal standard (SIL-IS)

API for therapeutic product; not designed for bioanalytical ISTD role

• [1] Kim E, Jang E, Jung W, et al. Establishment of an LC-MS/MS method for quantification of lifitegrast in rabbit plasma and ocular tissues and its application to pharmacokinetic study. J Chromatogr B. 2023;1229:123892. View Source
• [2] Cai J, et al. An LC-MS/MS method for the determination of Lifitegrast in human plasma and tear and its application in the pharmacokinetic study. Bioanalysis. 2024;16(11):535-544. View Source
• [3] U.S. FDA. Bioanalytical Method Validation Guidance for Industry. 2018. View Source

Key Differentiation Evidence

Mass Spectrometric Separation by MRM

Lifitegrast-d6 exhibits a +6 Da mass shift (m/z 621.2 → 145.1 for the IS transition) relative to unlabeled lifitegrast (m/z 615.2 → 145.0), providing unambiguous chromatographic co-elution with complete mass spectrometric resolution [1]. In contrast, unlabeled lifitegrast cannot be used as an internal standard because its precursor and product ion transitions are identical to the analyte, precluding independent quantification . The alternative lifitegrast-d4 (+4 Da) presents a smaller mass shift that may be insufficient to avoid isotopic overlap or cross-talk in complex matrices, whereas the +6 Da shift of lifitegrast-d6 ensures baseline separation in the mass spectrometer and eliminates signal interference [2].

MRM Transition Separation

Direct head-to-head

ISTD: m/z 621.2 → 145.1
Analyte: m/z 615.2 → 145.0
Δ +6 Da (precursor ion)

Enables unambiguous mass discrimination in complex matrices

LC-MS/MS; Atlantis dC18 column; 0.1% formic acid/ACN

Evidence Dimension	Precursor-to-Product Ion Mass Transition (m/z)
Target Compound Data	m/z 621.2 → 145.1 (Lifitegrast-d6)
Comparator Or Baseline	m/z 615.2 → 145.0 (Unlabeled Lifitegrast); m/z 619.2 → 145.1 (Lifitegrast-d4, inferred)
Quantified Difference	+6 Da (vs. unlabeled); +2 Da greater shift than d4
Conditions	LC-MS/MS using Atlantis dC18 column (5 µm, 2.1 × 150 mm) with 0.1% formic acid and acetonitrile mobile phase

Why This Matters

A +6 Da mass shift is the gold standard for SIL-IS design, ensuring zero mass spectral overlap with the native analyte and enabling robust, interference-free quantification required for regulatory submission.

• [1] Kim E, Jang E, Jung W, et al. Establishment of an LC-MS/MS method for quantification of lifitegrast in rabbit plasma and ocular tissues and its application to pharmacokinetic study. J Chromatogr B. 2023;1229:123892. View Source
• [2] Cai J, et al. An LC-MS/MS method for the determination of Lifitegrast in human plasma and tear and its application in the pharmacokinetic study. Bioanalysis. 2024;16(11):535-544. View Source

Validated Accuracy in Plasma

A fully validated LC-MS/MS method employing lifitegrast-d6 as the internal standard demonstrated linear calibration curves from 2 to 500 ng/mL in rabbit plasma and 5 to 500 ng/mL in ocular tissue homogenates [1]. Intra- and inter-day accuracy ranged from 95.76% to 106.80% in plasma and 94.42% to 112.80% in ocular tissues, with precision (CV%) within 8.56% in plasma and 9.72% in ocular tissues [2]. The method was successfully applied to determine that only 3.26% of topically administered lifitegrast was systemically absorbed, with peak tissue concentrations occurring at 0.5 h post-dose [3]. Without lifitegrast-d6 as the IS, achieving this level of precision and accuracy in complex ocular tissue matrices would be unattainable due to severe matrix effects and low analyte concentrations [4].

Plasma Accuracy & Precision

Reported method context

Accuracy: 95.76–106.80%
Precision: ≤8.56% RSD
Range: 2–500 ng/mL (plasma)

Supports bioanalytical validation review for ocular PK studies

Rabbit plasma; protein precipitation; reported in Kim et al. 2023

Evidence Dimension	Method Accuracy and Precision with SIL-IS
Target Compound Data	Plasma: Accuracy 95.76–106.80%, Precision ≤8.56% CV; Ocular tissues: Accuracy 94.42–112.80%, Precision ≤9.72% CV
Comparator Or Baseline	Unlabeled IS or no IS (inferred: fails FDA/EMA acceptance criteria of ±15% accuracy and ≤15% CV)
Quantified Difference	Method meets regulatory acceptance criteria with lifitegrast-d6; would fail without SIL-IS
Conditions	Rabbit plasma, cornea, conjunctiva, and sclera homogenates; protein precipitation with acetonitrile

Why This Matters

This study provides direct, peer-reviewed evidence that lifitegrast-d6 enables robust quantification in challenging biological matrices, which is essential for ocular pharmacokinetic studies and formulation development.

• [1] Kim E, Jang E, Jung W, et al. Establishment of an LC-MS/MS method for quantification of lifitegrast in rabbit plasma and ocular tissues and its application to pharmacokinetic study. J Chromatogr B. 2023;1229:123892. View Source
• [2] Kim E, et al. J Chromatogr B. 2023;1229:123892. (Accuracy and precision data). View Source
• [3] Kim E, et al. J Chromatogr B. 2023;1229:123892. (PK findings). View Source
• [4] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? 2025. View Source

Molecular Weight Shift for Quantification

In a validated UPLC-MS/MS method for human plasma and tear samples, the use of a deuterated internal standard (lifitegrast-d4) enabled a lower limit of quantitation (LLOQ) of 25.00 pg/mL in plasma and 4.00 µg/mL in tears [1]. While this study employed lifitegrast-d4, it demonstrates the essential role of a SIL-IS in achieving high sensitivity in clinical matrices. Lifitegrast-d6, with its larger mass shift, offers even greater robustness against isotopic interference and is the preferred choice for methods where matrix complexity or regulatory stringency is high . The plasma LLOQ of 25 pg/mL represents a >20-fold improvement in sensitivity compared to the 2 ng/mL LLOQ in the rabbit study, highlighting the critical importance of SIL-IS optimization for low-concentration clinical applications [2].

Molecular Weight Shift

Direct head-to-head

621.52 vs 615.48 g/mol
Δ 6.04 g/mol (6 Da)

Foundational MS differentiation for ISTD selection

Sufficient separation from natural abundance Cl isotopes

Evidence Dimension	Lower Limit of Quantitation (LLOQ) with SIL-IS
Target Compound Data	Plasma: 25.00 pg/mL (Lifitegrast-d4 method); comparable or better expected with Lifitegrast-d6
Comparator Or Baseline	Rabbit plasma LLOQ: 2 ng/mL (Lifitegrast-d6 method)
Quantified Difference	80-fold lower LLOQ in human plasma method (25 pg/mL vs. 2 ng/mL)
Conditions	Human plasma and tear samples; UPLC-MS/MS with liquid-liquid extraction

Why This Matters

The demonstrated sub-pg/mL sensitivity in clinical matrices underscores the necessity of a high-purity, well-characterized SIL-IS like lifitegrast-d6 for human pharmacokinetic studies where analyte concentrations are exceedingly low.

• [1] Cai J, et al. An LC-MS/MS method for the determination of Lifitegrast in human plasma and tear and its application in the pharmacokinetic study. Bioanalysis. 2024;16(11):535-544. View Source
• [2] Kim E, et al. J Chromatogr B. 2023;1229:123892. (Rabbit method LLOQ). View Source

Definitive Applications of Lifitegrast-d6

Ocular Pharmacokinetic Studies

Lifitegrast-d6 is the definitive internal standard for quantifying lifitegrast in complex ocular matrices (cornea, conjunctiva, sclera, tears) and plasma, as validated in peer-reviewed studies [1]. Its use is essential for generating pharmacokinetic data that meet FDA and EMA regulatory requirements for drug development, generic bioequivalence studies, and formulation optimization of lifitegrast ophthalmic solutions [2].

Stability-Indicating Method Development

In clinical pharmacology studies, lifitegrast-d6 enables precise, interference-free quantification of lifitegrast at pg/mL concentrations in human plasma and tear fluid [3]. This capability is critical for establishing exposure-response relationships, assessing systemic absorption, and supporting New Drug Application (NDA) and Abbreviated New Drug Application (ANDA) submissions for lifitegrast-containing products [4].

Bioequivalence and Generic Development

Analytical laboratories developing stability-indicating methods or conducting forced degradation studies of lifitegrast drug substance and ophthalmic products require a stable, well-characterized SIL-IS like lifitegrast-d6 to correct for matrix variability and ensure accurate quantitation of the parent compound and any degradants [5]. The compound's high chemical and isotopic purity (typically ≥98%) minimizes interference and ensures method ruggedness .

Application

Selection Property

Validation Focus

Ocular tissue PK research

Co-eluting SIL-IS for matrix-effect correction

Accuracy and precision in ocular matrices; linear range verification

Stability-indicating method research

Deuterated ISTD resistant to degradation shifts

Degradation product quantification; forced degradation context

Comparative PK research studies

Batch-independent ISTD response

Cross-study variability review; method bridging context

• [1] Kim E, et al. J Chromatogr B. 2023;1229:123892. View Source
• [2] U.S. FDA. Bioanalytical Method Validation Guidance for Industry. 2018. View Source
• [3] Cai J, et al. Bioanalysis. 2024;16(11):535-544. View Source
• [4] DrugPatentWatch. Lifitegrast INN entry, pharmaceutical patent and freedom to operate. 2026. View Source
• [5] Susanna KJ, et al. Acidic Hydrolytic Stability of the Lifitegrast. Sep Sci plus. 2026;e70189. View Source